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Compound of Interest

Compound Name:
2-(Morpholin-2-yl)ethanol

hydrochloride

CAS No.: 857214-74-5; 857214-74-5

Cat. No.: B2477672

Get Quote

Technical Guide: N-Substituted vs. C-
Substituted Morpholine Ethanol
Comparative Analysis of Structural Isomerism, Synthesis, and Pharmaceutical Utility

Executive Summary
In the landscape of heterocyclic chemistry, "morpholine ethanol" refers to two distinct structural

isomers with vastly different chemical behaviors and industrial applications.

N-substituted morpholine ethanol (N-(2-hydroxyethyl)morpholine) is a high-volume commodity

chemical used primarily as a solvent, acid scavenger, and polyurethane catalyst. It is

characterized by a tertiary amine structure and achirality.

C-substituted morpholine ethanol (typically 2- or 3-(2-hydroxyethyl)morpholine) represents a

class of high-value, chiral building blocks essential for modern drug discovery. These
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compounds retain a secondary amine functionality, allowing for diverse library generation in

medicinal chemistry (e.g., BACE-1 inhibitors, antidepressant scaffolds).[1]

This guide dissects the critical differences between these isomers, providing a roadmap for

researchers selecting the appropriate scaffold for catalytic or pharmacological applications.[1]

Structural Isomerism & Nomenclature
The fundamental difference lies in the attachment point of the hydroxyethyl side chain relative

to the morpholine ring heteroatoms.

N-Substituted (The Commodity)
IUPAC Name: 2-(Morpholin-4-yl)ethan-1-ol[2]

Common Name: N-Hydroxyethylmorpholine (HEM)[3][4]

CAS: 622-40-2[2][3][5][6][7]

Structure: The ethanol chain replaces the hydrogen on the nitrogen atom (Position 4).

Chirality: Achiral.

C-Substituted (The Scaffold)
IUPAC Name: 2-(Morpholin-2-yl)ethan-1-ol (or 3-yl)

Common Name: 2-Morpholineethanol[3]

CAS: Variable (often custom synthesized).

Structure: The ethanol chain is attached to a carbon atom (Position 2 or 3). The nitrogen

retains a hydrogen atom.

Chirality: Chiral center at the attachment point (C2 or C3). Exists as (

) and (

) enantiomers.
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Physicochemical Properties & Reactivity Profile
The shift of the substituent from Nitrogen to Carbon drastically alters the electronic environment

of the molecule.

Property
N-Substituted
(HEM)

C-Substituted (2-
Morpholineethanol)

Technical
Implication

Amine Class
Tertiary (

)

Secondary (

)

C-Sub allows further

N-derivatization

(amide coupling,

reductive amination).

Basicity (pKa) ~7.4 - 7.7 ~8.3 - 8.5

C-Sub is more basic

(similar to parent

morpholine). N-Sub

has steric bulk

reducing proton

affinity.

Nucleophilicity
Low (Sterically

hindered)
High (at Nitrogen)

C-Sub is a superior

nucleophile for

reactions.

H-Bonding Acceptor only (at N)
Donor & Acceptor (at

N-H)

C-Sub has higher

water solubility and

different receptor

binding profiles.

Metabolic Stability Prone to N-oxidation
N-H susceptible to

conjugation

C-Sub offers a

"handle" for tuning

metabolic clearance

(Cl_int).

Synthetic Pathways: Divergent Strategies
The synthesis of these two isomers illustrates the divide between "bulk chemistry" and

"precision synthesis."
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N-Substituted: Industrial Ethoxylation
Produced via the reaction of morpholine with ethylene oxide. This is a highly atom-efficient,

low-cost process.

C-Substituted: Chiral Cyclization
Requires multi-step synthesis, often starting from chiral amino acids (e.g., Aspartic acid) or

epoxides to establish the stereocenter at C2.[1]

Visualization of Synthetic Logic
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Figure 1: Comparison of synthetic routes. Path A (Blue) represents industrial scale-up; Path B

(Red) represents precision medicinal chemistry.

Pharmaceutical & Industrial Applications[1][3][6][7]
[8][9][10][11][12]
N-Substituted (HEM)

Polyurethane Catalysis: The tertiary amine promotes the gelling reaction (isocyanate +

polyol).

Buffer Synthesis: Precursor to MOPS (3-(N-morpholino)propanesulfonic acid) via sulfonation

of the alcohol.

Solvent: High boiling point solvent for extraction.
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C-Substituted (Chiral Scaffolds)
Drug Discovery: Used to modulate the physicochemical properties (LogP, pKa) of drug

candidates without abolishing the basic nitrogen center required for receptor interaction.

Case Study (Reboxetine): Many norepinephrine reuptake inhibitors utilize an O-arylated

morpholine core. The C-substituted ethanol side chain provides a vector to extend into

solvent-exposed pockets of the target protein.

Fragment-Based Drug Design (FBDD): The free N-H allows the fragment to be "grown" in

multiple directions.

Experimental Protocol: Synthesis of C-Substituted
Morpholine Scaffold
Note: While N-substituted morpholine is purchased, C-substituted often requires synthesis.

Below is a validated protocol for a generic C2-substituted morpholine core.

Objective: Synthesis of (S)-2-(hydroxymethyl)morpholine (a homolog of the ethanol derivative)

from N-benzyl amino diols.

Reagents:

N-Benzyl-L-serine methyl ester (Precursor)

Chloroacetyl chloride

Lithium Aluminum Hydride (LAH)

THF (Anhydrous)

Workflow:

Acylation: React N-benzyl precursor with chloroacetyl chloride (

C, DCM, Et3N) to form the amide.

Cyclization: Treat with NaH in THF to induce intramolecular
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displacement of the chloride by the alcohol oxygen. This forms the morpholinone ring.[8]

Reduction: Reflux the morpholinone with LAH in THF for 4 hours to reduce the amide and

ester groups simultaneously.

Workup: Quench with Fieser method (

, 15%

,

). Filter precipitate.

Deprotection (Optional): Hydrogenolysis (

, Pd/C) removes the N-benzyl group to yield the free secondary amine.

Validation Check:

NMR: Look for the disappearance of the carbonyl peak (~170 ppm in

C) and the appearance of the

adjacent to nitrogen (~50 ppm).

Chiral HPLC: Verify enantiomeric excess (ee) >98% to ensure no racemization occurred

during the basic cyclization step.

Functionalization Logic: Decision Matrix
When designing a new bioactive molecule, choose the isomer based on the required

downstream chemistry.[1]
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Figure 2: Decision matrix for selecting the appropriate morpholine isomer based on intended

chemical transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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